Cas no 1003577-72-7 (1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid)

1-Phenyl-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid is a pyrazole-based carboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a phenyl substituent at the 1-position and an isopropyl group at the 3-position, contributing to its unique steric and electronic properties. The carboxylic acid functionality enhances its utility as a versatile intermediate for further derivatization, including amide or ester formation. This compound may serve as a key building block in the synthesis of biologically active molecules, owing to its rigid heterocyclic core and modifiable carboxyl group. Its stability under standard conditions and compatibility with common synthetic methodologies make it a practical choice for exploratory chemistry.

1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid structure

1003577-72-7 structure

Product Name:1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

CAS No:1003577-72-7

MF:C₁₃H₁₄N₂O₂

MW:230.262463092804

CID:4558688

Update Time:2025-10-31

1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
- 1-phenyl-3-propan-2-ylpyrazole-4-carboxylic acid
- Inchi： 1S/C13H14N2O2/c1-9(2)12-11(13(16)17)8-15(14-12)10-6-4-3-5-7-10/h3-9H,1-2H3,(H,16,17)
- InChI Key： AVKAZVYDPUIIAC-UHFFFAOYSA-N
- SMILES： OC(C1=CN(C2C=CC=CC=2)N=C1C(C)C)=O

Computed Properties

Exact Mass: 230.105528g/mol
Monoisotopic Mass: 230.105528g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 230.26g/mol
XLogP3: 2.6
Topological Polar Surface Area: 55.1

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 386.8±30.0 °C at 760 mmHg
Flash Point: 187.7±24.6 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-phenyl-3-(propan-2-yl)-1H-pyrazole-4-carboxylic acid Pricemore >>

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